Cas no 243968-07-2 (11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one)

• Product Name: 11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one
• CAS No: 243968-07-2
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD16251081
• CID: 1417104
• Update Time: 2025-09-25

11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• 3,5,6,8-tetrahydropyrano[2,3]thieno[2,4-d]pyrimidin-4-one
• NSC717883
• AC1L8KYQ
• SureCN4691404
• CTK7H0294
• AG-K-97586
• NSC-717883
• 3,5,6,8-tetrahydro-4h-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one
• 5,6-DIHYDRO-3H-PYRANO[4',3':4,5]THIENO[2,3-D]PYRIMIDIN-4(8H)-ONE
• 3,5,6,8-Tetrahydro-4H-pyrano-[4',3':4,5]thieno[2,3-d]pyrimidin-4-one
• 11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one

• MDL： MFCD16251081
• Inchi： 1S/C9H8N2O2S/c12-8-7-5-1-2-13-3-6(5)14-9(7)11-4-10-8/h4H,1-3H2,(H,10,11,12)
• InChI Key： YGTOWESQZGWBAZ-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC=N2)=O)C2=C1COCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.087 g/l) (25 º C),